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Compound of Interest

Compound Name: 1-Hexene-d3

Cat. No.: B15289266

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties and
critical safety information for 1-Hexene-d3. The information is intended to support laboratory
researchers and professionals in the safe handling, storage, and use of this deuterated alkene.

Core Physical Properties

Precise experimental data for the physical properties of 1-Hexene-d3 is not readily available in
published literature. However, the properties are expected to be very similar to its non-
deuterated analog, 1-Hexene. The following table summarizes the available data for 1-Hexene-
d3 and provides the corresponding data for 1-Hexene for reference and estimation.
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Property 1-Hexene-d3 1-Hexene (for reference)
CAS Number 60155-72-8[1] 592-41-6[2][3]
Molecular Formula CeHsoD3[1] CeH12[2][3]
Molecular Weight 87.18 g/mol [1] 84.16 g/mol [2]
Appearance Colorless liquid Colorless liquid[2][4]
Odor Not specified Petroleum-like[2][4]
Density Not specified 0.678 g/mL at 25 °C
Boiling Point Not specified 60-66 °C

Melting Point Not specified -140 °C[5]

Flash Point Not specified -26 °C (-14.8 °F)[5]
Solubility Not specified Insoluble in water[3]

Safety Information

The safety profile of 1-Hexene-d3 is expected to be analogous to that of 1-Hexene. 1-Hexene
is a highly flammable liquid and vapor that may be fatal if swallowed and enters airways.[6]

GHS Hazard Information (based on 1-Hexene)

Hazard Class Category Hazard Statement

H225: Highly flammable liquid

Flammable Liquids 2

and vapour.[6]

H304: May be fatal if
Aspiration Hazard 1 swallowed and enters airways.

[6]

GHS Pictograms (based on 1-Hexene)

= Flame

GHSO02: Flammable

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.lgcstandards.com/EH/en/1-Hexene-d3/p/TRC-H294852?queryID=a45a83c163cf6d5b7867b10b4fa1effe
https://pubchem.ncbi.nlm.nih.gov/compound/1-Hexene
https://en.wikipedia.org/wiki/1-Hexene
https://www.lgcstandards.com/EH/en/1-Hexene-d3/p/TRC-H294852?queryID=a45a83c163cf6d5b7867b10b4fa1effe
https://pubchem.ncbi.nlm.nih.gov/compound/1-Hexene
https://en.wikipedia.org/wiki/1-Hexene
https://www.lgcstandards.com/EH/en/1-Hexene-d3/p/TRC-H294852?queryID=a45a83c163cf6d5b7867b10b4fa1effe
https://pubchem.ncbi.nlm.nih.gov/compound/1-Hexene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Hexene
https://www.osha.gov/chemicaldata/429
https://pubchem.ncbi.nlm.nih.gov/compound/1-Hexene
https://www.osha.gov/chemicaldata/429
https://www.fishersci.com/store/msds?partNumber=AC120750010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC120750010&countryCode=US&language=en
https://en.wikipedia.org/wiki/1-Hexene
https://www.benchchem.com/product/b15289266?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/592-41-6-A0005031-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/592-41-6-A0005031-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/592-41-6-A0005031-GB-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15289266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

l».Health Hazard

GHSO08: Health Hazard

Handling and Storage Precautions (based on 1-Hexene)

Precaution Description
Keep away from heat, hot surfaces, sparks,
P210 open flames and other ignition sources. No
smoking.[6]
P233 Keep container tightly closed.[6]
Ground and bond container and receiving
P240 _
equipment.
o4l Use explosion-proof electrical/ventilating/lighting
equipment.
5280 Wear protective gloves/protective clothing/eye
protection/face protection.
IF SWALLOWED: Immediately call a POISON
P301 + P310
CENTER/doctor.[6]
P331 Do NOT induce vomiting.[6]
P403 + P235 Store in a well-ventilated place. Keep cool.[6]
Dispose of contents/container to an approved
P501

waste disposal plant.[6]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 1-Hexene-

d3 are not available. The following are generalized methodologies for determining the boiling

point and density of volatile organic liquids, which can be adapted for 1-Hexene-d3.

Determination of Boiling Point (Capillary Method)

This method is suitable for small sample volumes.
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Methodology:

A small amount of the 1-Hexene-d3 sample is placed in a small-diameter test tube.
A capillary tube, sealed at one end, is placed open-end down into the liquid.

The assembly is attached to a thermometer and heated in a controlled manner using a
heating block or an oil bath.

As the temperature rises, a stream of bubbles will emerge from the capillary tube.
The heat source is then removed, and the liquid is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.
[7] This is the point where the vapor pressure of the liquid equals the atmospheric pressure.

[7]

Determination of Density

Methodology:

Carefully measure the mass of a clean, dry volumetric flask of a known volume (e.g., 10 mL).

Fill the volumetric flask to the calibration mark with 1-Hexene-d3, ensuring the meniscus is
read accurately.

Measure the total mass of the flask and the liquid.

The mass of the liquid is determined by subtracting the mass of the empty flask from the
total mass.

The density is then calculated by dividing the mass of the liquid by its volume.[8] It is crucial
to perform this in a well-ventilated area, such as a fume hood, due to the volatile and
flammable nature of the substance.

Logical Workflow for Safe Handling

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b15289266?utm_src=pdf-body
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://www.benchchem.com/product/b15289266?utm_src=pdf-body
https://akbis.gaziantep.edu.tr/yonetim/upload/files/330951-6590.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15289266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

The following diagram illustrates a logical workflow for the safe handling of 1-Hexene-d3 in a
laboratory setting, from preparation to disposal.

G’reparation & Risk AssessmenD

T J Emergency Procedures

- Spill kit accessible

- Fire extinguisher nearby
- Know emergency contacts

[
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Caption: Safe handling workflow for flammable liquids.

This workflow emphasizes the importance of a multi-layered approach to safety, starting with a
thorough risk assessment and encompassing the use of appropriate personal protective
equipment, engineering controls, and adherence to safe handling, storage, and disposal
procedures.[9][10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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